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Compound of Interest

Compound Name:
4-Hydroxy-7-methoxy-3-

phenylcoumarin

CAS No.: 2555-24-0

Cat. No.: B1505956

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8]
4-Hydroxy-7-methoxy-3-phenylcoumarin (C₁₆H₁₂O₄) represents a critical scaffold in the

development of neoflavonoids and anticoagulant therapeutics. Unlike the classic Warfarin

derivatives (which are typically 3-substituted-4-hydroxycoumarins), the introduction of the 7-

methoxy group alters the electron density of the benzopyrone ring, significantly impacting its

fluorescence quantum yield and lipophilicity.

For researchers in drug discovery, this molecule presents a unique spectroscopic challenge

due to the keto-enol tautomerism at the 4-position and the electronic influence of the 3-phenyl

ring. This guide provides a definitive protocol for its synthesis, purification, and spectroscopic

validation, moving beyond basic data listing to causal analysis of the spectral features.
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To obtain high-fidelity spectroscopic data, the sample must be free of the unreacted phenol and

the open-ring coumarinic acid byproducts. The standard Pechmann condensation is often

unsuitable for 3-phenyl derivatives due to steric hindrance. We utilize the thermal condensation

of phenols with phenylmalonates, a method that ensures high regioselectivity.

Optimized Synthesis Protocol
Reaction Type: Thermal Condensation (High Boiling Point).

Key Reagents: 3-Methoxyphenol (Resorcinol monomethyl ether), Diethyl phenylmalonate.

Solvent System: Diphenyl ether (Dowtherm A).

Step-by-Step Methodology:

Charge: In a dry 100 mL round-bottom flask, combine 3-methoxyphenol (10 mmol) and

diethyl phenylmalonate (10 mmol).

Solvent: Add 15 mL of diphenyl ether.

Cyclization: Heat the mixture to reflux (approx. 250°C) for 4–6 hours. Critical: Use a Dean-

Stark trap to remove the ethanol byproduct; this drives the equilibrium toward the coumarin

ring closure.

Precipitation: Cool the reaction mixture to room temperature. Add 50 mL of hexane to

precipitate the crude coumarin (the diphenyl ether remains in the hexane layer).

Purification: Filter the solid and wash with cold diethyl ether. Recrystallize from glacial acetic

acid or ethanol/DMF mixtures to remove trace phenolic impurities.

Synthesis Workflow Diagram
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 Cool & Precipitate 4-Hydroxy-7-methoxy-
3-phenylcoumarin

 Recrystallization (AcOH)
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Figure 1: Thermal condensation workflow for the synthesis of 3-phenyl-4-hydroxycoumarins.
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Spectroscopic Characterization
The following data sets represent the consensus values for 4-Hydroxy-7-methoxy-3-
phenylcoumarin. Note that the 4-hydroxy proton is highly sensitive to solvent choice (DMSO-

d₆ vs. CDCl₃) due to exchange and hydrogen bonding.

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5][6][9]
[10][11]
Solvent: DMSO-d₆ (Recommended for observing the 4-OH signal). Frequency: 400 MHz / 100

MHz.

Table 1: ¹H NMR Assignment
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Position
Shift (δ,
ppm)

Multiplicity Integration
Coupling
(Hz)

Structural
Insight

4-OH 11.8 – 12.2 Broad Singlet 1H -

Deshielded

due to

intramolecula

r H-bonding

with C=O

(enol form).

H-5 7.92 Doublet 1H J = 8.8

Most

deshielded

aromatic

proton due to

proximity to

the lactone

carbonyl.

Ph (2'-6') 7.35 – 7.55 Multiplet 5H -

The 3-phenyl

ring protons

appear as a

complex

overlapping

region.

H-6 6.98 dd 1H J = 8.8, 2.4
Coupled to H-

5 and H-8.

H-8 6.92 Doublet 1H J = 2.4

Meta-

coupling;

shielded by

the adjacent

7-OMe and 1-

O groups.

7-OMe 3.86 Singlet 3H - Characteristic

methoxy

signal;

diagnostic for
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7-position

substitution.

Table 2: ¹³C NMR Assignment
Carbon Type Shift (δ, ppm) Assignment

Lactone C=O 161.8 C-2

Enolic C-OH 164.5 C-4 (Tautomeric carbon)

Aromatic C-O 163.2 C-7 (Attached to OMe)

Aromatic C-O 155.1 C-9 (Ring junction)

Quaternary C 102.5 C-3 (Substituted by Phenyl)

Aromatic CH 127.0 - 131.0 Phenyl Ring Carbons

Aromatic CH 126.5 C-5

Aromatic CH 112.8 C-6

Aromatic CH 100.4 C-8

Methoxy 56.2 -OCH₃

Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the lactone/coumarin backbone vibrations.

3300–3450 cm⁻¹ (Broad): O-H stretching. The broadness indicates intermolecular hydrogen

bonding in the solid state.

1660–1680 cm⁻¹ (Strong): C=O stretching (Lactone). Note that this is lower than typical

esters (1735 cm⁻¹) due to conjugation with the aromatic ring and the enolic double bond.

1600–1620 cm⁻¹: C=C aromatic stretching.

1150–1250 cm⁻¹: C-O-C stretching (Asymmetric stretch of the ether and lactone).

Mass Spectrometry (EI/ESI)
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Molecular Ion (M+):m/z 268.1[1]

Base Peak: Often m/z 268 (The aromatic system is highly stable).

Fragmentation:

m/z 240 [M - CO]⁺: Loss of the lactone carbonyl.

m/z 225 [M - CO - CH₃]⁺: Subsequent loss of the methyl group from the methoxy.

Structural Elucidation & Logic
The Tautomeric Challenge
The 4-hydroxycoumarin system exists in an equilibrium between the 4-hydroxy form (enol) and

the 2,4-chromandione form (keto).

In Solution (DMSO/CDCl₃): The 4-hydroxy enol form predominates. This is evidenced by the

¹³C signal at ~164 ppm (C-4) and the lack of a ketone signal at ~190-200 ppm (which would

be expected for the 4-keto tautomer).

Diagnostic Signal: The H-5 proton (δ 7.[2]92) is the "lighthouse" of this molecule. Its

significant downfield shift relative to other aromatic protons confirms the rigidity of the

coumarin ring and the anisotropic effect of the carbonyl at C-2.

MS Fragmentation Logic
The stability of the benzopyrone core dictates the fragmentation pathway. The initial loss of CO

is characteristic of lactones (alpha-cleavage).
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Figure 2: Primary fragmentation pathway observed in Electron Impact (EI) mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1505956/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-profiling-of-4-hydroxy-7-methoxy-3-phenylcoumarin
https://pubs.acs.org/doi/abs/10.1021/jo01075a003
https://www.derpharmachemica.com/pharma-chemica/a-facile-synthesis-characterization-of-nsubstituted-7methoxy3phenyl4-3piperizin1ylpropaxy-chromen2one.pdf
https://www.sciencedirect.com/science/article/pii/S002228601200832X
https://www.benchchem.com/product/b1505956?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. PubChemLite - 4-hydroxy-7-methoxy-3-phenylcoumarin (C16H12O4)
[pubchemlite.lcsb.uni.lu]

2. BJOC - Synthesis of 4-(2-fluorophenyl)-7-methoxycoumarin: experimental and
computational evidence for intramolecular and intermolecular C–F···H–C bonds [beilstein-
journals.org]

To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of 4-Hydroxy-7-
methoxy-3-phenylcoumarin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1505956/docs#comprehensive-spectroscopic-
profiling-of-4-hydroxy-7-methoxy-3-phenylcoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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